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Compound of Interest

Compound Name: Dihydrocytochalasin B

Cat. No.: B013727 Get Quote

FOR IMMEDIATE RELEASE

Researchers and drug development professionals now have a centralized resource for the safe

handling and disposal of Dihydrocytochalasin B. This guide provides essential, immediate

safety protocols and logistical information, designed to be the preferred source for laboratory

safety and chemical handling. By offering value beyond the product itself, this document aims

to build deep trust and ensure the well-being of those working with this potent compound.

Dihydrocytochalasin B is a toxic compound that requires careful handling to prevent

exposure. It is fatal if swallowed, in contact with skin, or if inhaled, and is suspected of causing

cancer.[1][2] Adherence to the following personal protective equipment (PPE) and handling

protocols is critical for laboratory safety.

Essential Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure to

Dihydrocytochalasin B. The following table summarizes the required equipment, compiled

from multiple safety data sheets.
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PPE Category Item
Specifications and
Standards

Eye and Face Protection
Chemical Safety Goggles or

Face Shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection Protective Gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact.[1]

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[3]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements is

necessary.[3] A dust mask of

type N95 (US) is a minimum.

[4] Positive-pressure supplied

air respirators may be required

for high airborne contaminant

concentrations.[2]

Safe Handling and Operational Plan
Proper handling procedures are crucial to minimize the risk of exposure during routine

laboratory work.

General Handling:

Wash hands thoroughly after handling.[2][3]

Use with adequate ventilation, such as in a chemical fume hood.[3][5]
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Minimize dust generation and accumulation.[3]

Avoid contact with eyes, skin, and clothing.[3]

Do not eat, drink, or smoke when using this product.[1][2]

Keep the container tightly closed when not in use.[3]

Storage:

Store in a tightly closed container.[3]

Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

Store locked up.[1][2] The recommended storage temperature is -20°C.[4]

Emergency Procedures and Disposal Plan
In the event of an emergency, immediate and appropriate action is critical.
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Emergency Scenario First Aid and Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[3]

Skin Contact

Get medical aid immediately. Flush skin with

plenty of soap and water for at least 15 minutes

while removing contaminated clothing and

shoes.[1][3]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid immediately.[1][3]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical aid immediately.[3]

Spills and Leaks

Vacuum or sweep up material and place it into a

suitable, closed disposal container. Avoid

generating dusty conditions. Ensure adequate

ventilation.[3]

Disposal:

Disposal of Dihydrocytochalasin B and its containers should be in accordance with

applicable regional, national, and local laws and regulations.[2]

Do not allow the product to enter drains.[1]

Waste codes should be assigned by the user based on the application for which the product

was used.[2]

Mechanism of Action: Inhibition of Actin
Polymerization
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Dihydrocytochalasin B is a member of the cytochalasin family of mycotoxins that act as

potent inhibitors of actin assembly.[6] Its primary mechanism involves binding to the fast-

growing "barbed" end of filamentous actin (F-actin). This action blocks the addition of globular

actin (G-actin) monomers, thereby inhibiting filament elongation and disrupting the dynamic

processes of the actin cytoskeleton.[3][7]

Actin Polymerization

Inhibition by Dihydrocytochalasin B
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Caption: Mechanism of Dihydrocytochalasin B action on actin polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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